Cas no 57058-02-3 (2H-Tetrazole, 2-(4-bromophenyl)-)

2H-Tetrazole, 2-(4-bromophenyl)- structure
57058-02-3 structure
Product Name:2H-Tetrazole, 2-(4-bromophenyl)-
CAS No:57058-02-3
MF:C7H5BrN4
MW:225.045399427414
CID:1600862
PubChem ID:560804
Update Time:2025-04-21

2H-Tetrazole, 2-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Tetrazole, 2-(4-bromophenyl)-
    • 2-(4-Bromophenyl)-2H-tetrazole
    • 57058-02-3
    • DTXSID201306522
    • 2-(4-Bromophenyl)-2H-tetraazole #
    • DB-121654
    • 2-(4-bromophenyl)-2H -tetrazole
    • SCHEMBL7400517
    • 4-(Tetrazol-2-yl)bromobenzene
    • 2-(4-bromophenyl)tetrazole
    • Inchi: 1S/C7H5BrN4/c8-6-1-3-7(4-2-6)12-10-5-9-11-12/h1-5H
    • InChI Key: NMZGXHGKHYWJFI-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)N1N=NC=N1

Computed Properties

  • Exact Mass: 223.96985
  • Monoisotopic Mass: 223.96976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • PSA: 43.6
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